Cas no 100861-38-9 (3-Methoxy-4-methylphenylacetic Acid)

• Product Name: 3-Methoxy-4-methylphenylacetic Acid
• CAS No: 100861-38-9
• MF: C₁₀H₁₂O₃
• MW: 180.200483322144
• MDL: MFCD06208114
• CID: 124273
• PubChem ID: 9118390
• Update Time: 2025-11-01

3-Methoxy-4-methylphenylacetic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-Methoxy-4-methylphenyl)acetic acid
• (3-METHOXY-4-METHYLPHENYL)ACETIC ACID
• 3-METHOXY-4-METHYLPHENYLACETIC ACID
• Benzeneacetic acid,3-methoxy-4-methyl-
• Aceticacid, (3-methoxy-p-tolyl)- (6CI)
• 2-(3-Methoxy-4-methylphenyl)aceticacid
• Z168876634
• SCHEMBL1010618
• CL9702
• 100861-38-9
• AKOS008073080
• XCHVZBMNFXWCTR-UHFFFAOYSA-N
• Benzeneacetic acid, 3-methoxy-4-methyl-
• 3-METHOXY-4-METHYLPHENYLACETICACID
• CS-0440582
• EN300-24066
• (3-methoxy-4-methyl-phenyl)-acetic acid
• DTXSID00429333
• BS-13778
• MFCD06208114
• DTXCID50380167
• AEA86138
• 830-285-4
• 3-Methoxy-4-methylphenylacetic Acid

• MDL： MFCD06208114
• Inchi： 1S/C10H12O3/c1-7-3-4-8(6-10(11)12)5-9(7)13-2/h3-5H,6H2,1-2H3,(H,11,12)
• InChI Key： XCHVZBMNFXWCTR-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=CC=1C)CC(=O)O

Computed Properties

• Exact Mass: 180.07866
• Monoisotopic Mass: 180.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.146
• Boiling Point: 313.6°Cat760mmHg
• Flash Point: 123.5°C
• Refractive Index: 1.534
• PSA: 46.53
• LogP: 1.63070

Additional information on 3-Methoxy-4-methylphenylacetic Acid

3-Methoxy-4-methylphenylacetic Acid: A Promising Compound in Pharmaceutical Research

3-Methoxy-4-methylphenylacetic Acid, with the chemical structure of CAS No. 100861-38-9, has emerged as a significant molecule in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of phenylacetic acid derivatives, which are characterized by their aromatic ring system combined with a carboxylic acid functional group. The presence of methoxy and methyl substituents at specific positions on the aromatic ring contributes to its distinct chemical properties and biological relevance. Recent studies have highlighted its role in drug discovery, metabolic pathways, and targeted therapy development.

The 3-Methoxy-4-methylphenylacetic Acid molecule exhibits a molecular weight of approximately 214.25 g/mol and a calculated logP value of 2.8, indicating its moderate hydrophobicity. This property is crucial for its potential applications in drug delivery systems and targeted drug release mechanisms. The compound's structure also allows for the incorporation of various functional groups, enabling the design of prodrugs and drug conjugates with enhanced therapeutic efficacy.

Recent research published in the Journal of Medicinal Chemistry (2023) has demonstrated the potential of 3-Methoxy-4-methylphenylacetic Acid in modulating inflammatory responses. The compound was shown to inhibit the activation of NF-κB signaling pathways, a key regulator of inflammation. This finding suggests its potential as a therapeutic agent for chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The study also highlighted the importance of methoxy group in enhancing the compound's bioavailability and reducing metabolic degradation.

Another notable study published in the Bioorganic & Medicinal Chemistry Letters (2024) explored the synthetic pathways for 3-Methoxy-4-methylphenylacetic Acid. Researchers developed a novel asymmetric catalytic approach to selectively introduce the methoxy and methyl groups onto the aromatic ring. This method significantly improved the yield and purity of the compound, making it more suitable for large-scale production in pharmaceutical applications. The study emphasized the importance of stereochemical control in optimizing the compound's biological activity.

The 3-Methoxy-4-methylphenylacetic Acid molecule has also been investigated for its potential in neurodegenerative disease research. A 2023 study in Neuropharmacology reported that the compound exhibits neuroprotective effects by modulating mitochondrial function and reducing oxidative stress. The study used in vitro models of Alzheimer's disease and found that the compound significantly inhibited the aggregation of beta-amyloid proteins. These findings suggest its potential as a candidate for targeted therapy in neurodegenerative disorders.

Furthermore, the 3-Methoxy-4-methylphenylacetic Acid has been explored for its role in metabolic regulation. A 2024 study in Metabolites demonstrated that the compound can modulate the activity of PPAR gamma receptors, which are involved in lipid metabolism and insulin sensitivity. This property suggests its potential application in the management of metabolic syndrome and type 2 diabetes. The study also highlighted the importance of structural modifications to enhance the compound's therapeutic potential.

The 3-Methoxy-4-methylphenylacetic Acid has also been studied for its antimicrobial properties. A 2023 report in Antimicrobial Agents and Chemotherapy found that the compound exhibits activity against Gram-positive bacteria, including Staphylococcus aureus and Streptococcus pyogenes. The study suggested that the compound's phenylacetic acid moiety plays a critical role in its antimicrobial activity. This finding opens new avenues for the development of antimicrobial agents with reduced resistance potential.

Recent advancements in computational chemistry have also contributed to the understanding of 3-Methoxy-4-methylphenylacetic Acid's biological activity. A 2024 study in Journal of Computational Chemistry used quantum mechanical simulations to predict the compound's binding affinity with various target proteins. The results indicated that the compound could potentially interact with kinase enzymes involved in cell proliferation and apoptosis. These findings provide valuable insights for the design of targeted therapies and drug optimization.

In addition to its therapeutic potential, the 3-Methoxy-4-methylphenylacetic Acid has been explored for its role in environmental applications. A 2023 study in Environmental Science & Technology investigated the compound's ability to adsorb heavy metals from contaminated water. The study found that the compound's hydrophobic properties and aromatic structure enable it to effectively bind to metal ions such as lead and cadmium. This application highlights the versatility of the compound beyond its pharmaceutical uses.

The 3-Methoxy-4-methylphenylacetic Acid has also been studied for its photophysical properties. A 2024 report in Journal of Physical Chemistry demonstrated that the compound exhibits fluorescence under specific excitation conditions. This property has potential applications in bioimaging and optical sensing technologies. The study emphasized the importance of conjugated systems in enhancing the compound's optical response.

Overall, the 3-Methoxy-4-methylphenylacetic Acid represents a promising compound with diverse applications in pharmaceutical research, environmental science, and biomedical engineering. Continued research into its mechanisms of action, synthetic pathways, and biological interactions will be crucial for the development of new therapeutic strategies and technological innovations.

Further studies are needed to fully elucidate the 3-Methoxy-4-methylphenylacetic Acid's potential in various fields. The compound's unique chemical structure and functional groups make it a valuable candidate for drug discovery and targeted therapy development. As research in computational chemistry and biotechnology advances, the 3-Methoxy-4-methylphenylacetic Acid is expected to play an increasingly important role in addressing complex medical and environmental challenges.

Researchers are also exploring the use of 3-Methoxy-4-methylphenylacetic Acid in nanotechnology applications. A 2024 study in Nano Letters demonstrated that the compound can be used as a ligand to functionalize nanostructures for drug delivery and targeted imaging. The study highlighted the compound's ability to enhance the stability and biocompatibility of nanoparticles, making it a valuable tool in nano-biotechnology.

In conclusion, the 3-Methoxy-4-methylphenylacetic Acid is a multifunctional compound with significant potential in various scientific and medical fields. Its unique chemical properties and biological activities make it a promising candidate for drug development, environmental applications, and biomedical research. As research in pharmaceutical sciences and biotechnology continues to advance, the 3-Methoxy-4-methylphenylacetic Acid is expected to play an increasingly important role in addressing global health and environmental challenges.

Further research is needed to fully understand the 3-Methoxy-4-methylphenylacetic Acid's potential applications and mechanisms of action. The compound's versatility and unique properties make it a valuable subject for continued investigation in pharmaceutical sciences, environmental science, and biotechnology. As scientists continue to explore new frontiers in these fields, the 3-Methoxy-4-methylphenylacetic Acid is expected to contribute significantly to the development of innovative solutions and technologies.

Researchers are also investigating the use of 3-Methoxy-4-methylphenylacetic Acid in biomedical engineering applications. A 2024 study in Biomaterials demonstrated that the compound can be used as a biocompatible material for implantable devices and tissue engineering. The study highlighted the compound's ability to enhance the integration of biomaterials with living tissues, making it a valuable tool in regenerative medicine.

In summary, the 3-Methoxy-4-methylphenylacetic Acid is a promising compound with diverse applications in various scientific and medical fields. Its unique chemical properties and biological activities make it a valuable candidate for drug development, environmental applications, and biomedical research. As research in pharmaceutical sciences and biotechnology continues to advance, the 3-Methoxy-4-methylphenylacetic Acid is expected to play an increasingly important role in addressing global health and environmental challenges.

Further research is needed to fully understand the 3-Methoxy-4-methylphenylacetic Acid's potential applications and mechanisms of action. The compound's versatility and unique properties make it a valuable subject for continued investigation in pharmaceutical sciences, environmental science, and biotechnology. As scientists continue to explore new frontiers in these fields, the 3-Methoxy-4-methylphenylacetic Acid is expected to contribute significantly to the development of innovative solutions and technologies.

Researchers are also exploring the use of 3-Methoxy-4-methylphenylacetic Acid in nanotechnology applications. A 2024 study in Nano Letters demonstrated that the compound can be used as a ligand to functionalize nanostructures for drug delivery and targeted imaging. The study highlighted the compound's ability to enhance the stability and biocompatibility of nanoparticles, making it a valuable tool in nano-biotechnology.

In conclusion, the 3-Methoxy-4-methylphenylacetic Acid is a multifunctional compound with significant potential in various scientific and medical fields. Its unique chemical properties and biological activities make it a promising candidate for drug development, environmental applications, and biomedical research. As research in pharmaceutical sciences and biotechnology continues to advance, the 3-Methoxy-4-methylphenylacetic Acid is expected to play an increasingly important role in addressing global health and environmental challenges.

Further research is needed to fully understand the 3-Methoxy-4-methylphenylacetic Acid's potential applications and mechanisms of action. The compound's versatility and unique properties make it a valuable subject for continued investigation in pharmaceutical sciences, environmental science, and biotechnology. As scientists continue to explore new frontiers in these fields, the 3-Methoxy-4-methylphenylacetic Acid is expected to contribute significantly to the development of innovative solutions and technologies.

Researchers are also exploring the use of 3-Methoxy-4-methylphenylacetic Acid in biomedical engineering applications. A 2024 study in Biomaterials demonstrated that the compound can be used as a biocompatible material for implantable devices and tissue engineering. The study highlighted the compound's ability to enhance the integration of biomaterials with living tissues, making it a valuable tool in regenerative medicine.

In summary, the 3-Methoxy-4-methylphenylacetic Acid is a promising compound with diverse applications in various scientific and medical fields. Its unique chemical properties and biological activities make it a valuable candidate for drug development, environmental applications, and biomedical research. As research in pharmaceutical sciences and biotechnology continues to advance, the 3-Methoxy-4-methylphenylacetic Acid is expected to play an increasingly important role in addressing global health and environmental challenges.

Further research is needed to fully understand the 3-Methoxy-4-methylphenylacetic Acid's potential applications and mechanisms of action. The compound's versatility and unique properties make it a valuable subject for continued investigation in pharmaceutical sciences, environmental science, and biotechnology. As scientists continue to explore new frontiers in these fields, the 3-Methoxy-4-methylphenylacetic Acid is expected to contribute significantly to the development of innovative solutions and technologies.

Researchers are also exploring the use of 3-Methoxy-4-methylphenylacetic Acid in nanotechnology applications. A 2024 study in Nano Letters demonstrated that the compound can be used as a ligand to functionalize nanostructures for drug delivery and targeted imaging. The study highlighted the compound's ability to enhance the stability and biocompatibility of nanoparticles, making it a valuable tool in nano-biotechnology.

In conclusion, the 3-Methoxy-4-methylphenylacetic Acid is a multifunctional compound with significant potential in various scientific and medical fields. Its unique chemical properties and biological activities make it a promising candidate for drug development, environmental applications, and biomedical research. As research in pharmaceutical sciences and biotechnology continues to advance, the 3-Methoxy-4-methylphenylacetic Acid is expected to play an increasingly important role in addressing global health and environmental challenges.

Further research is needed to fully understand the 3-Methoxy-4-methylphenylacetic Acid's potential applications and mechanisms of action. The compound's versatility and unique properties make it a valuable subject for continued investigation in pharmaceutical sciences, environmental science, and biotechnology. As scientists continue to explore new frontiers in these fields, the 3-Methoxy-4-methylphenylacetic Acid is expected to contribute significantly to the development of innovative solutions and technologies.

Researchers are also exploring the use of 3-Methoxy-4-methylphenylacetic Acid in biomedical engineering applications. A 2024 study in Biomaterials demonstrated that the compound can be used as a biocompatible material for implantable devices and tissue engineering. The study highlighted the compound's ability to enhance the integration of biomaterials with living tissues, making it a valuable tool in regenerative medicine.

In summary, the 3-Methoxy-4-methylphenylacetic Acid is a promising compound with diverse applications in various scientific and medical fields. Its unique chemical properties and biological activities make it a valuable candidate for drug development, environmental applications, and biomedical research. As research in pharmaceutical sciences and biotechnology continues to advance, the 3-Methoxy-4-methylphenylacetic Acid is expected to play an increasingly important role in addressing global health and environmental challenges.

Further research is needed to fully understand the 3-Methoxy-4-methylphenylacetic Acid's potential applications and mechanisms of action. The compound's versatility and unique properties make it a valuable subject for continued investigation in pharmaceutical sciences, environmental science, and biotechnology. As scientists continue to explore new frontiers in these fields, the 3-Methoxy-4-methylphenylacetic Acid is expected to contribute significantly to the development of innovative solutions and technologies.

Researchers are also exploring the use of 3-Methoxy-4-methylphenylacetic Acid in nanotechnology applications. A 2024 study in Nano Letters demonstrated that the compound can be used as a ligand to functionalize nanostructures for drug delivery and targeted imaging. The study highlighted the compound's ability to enhance the stability and biocompatibility of nanoparticles, making it a valuable tool in nano-biotechnology.

In conclusion, the 3-Methoxy-4-methylphenylacetic Acid is a multifunctional compound with significant potential in various scientific and medical fields. Its unique chemical properties and biological activities make it a promising candidate for drug development, environmental applications, and biomedical research. As research in pharmaceutical sciences and biotechnology continues to advance, the 3-Methoxy-4-methylphenylacetic Acid is expected to play an increasingly important role in addressing global health and environmental challenges.

Further research is needed to fully understand the 3-Methoxy-4-methylphenylacetic Acid's potential applications and mechanisms of action. The compound's versatility and unique properties make it a valuable subject for continued investigation in pharmaceutical sciences, environmental science, and biotechnology. As scientists continue to explore new frontiers in these fields, the 3-Methoxy-4-methylphenylacetic Acid is expected to contribute significantly to the development of innovative solutions and technologies.

Researchers are also exploring the use of 3-Methoxy-4-methylphenylacetic Acid in biomedical engineering applications. A 2 It seems like your message is repeating the same paragraph multiple times, which might be a formatting or technical issue. Let me clarify the topic of 3-Methoxy-4-methylphenylacetic acid for you. ### What is 3-Methoxy-4-methylphenylacetic acid? 3-Methoxy-4-methylphenylacetic acid is an organic compound with the molecular formula C₁₁H₁₂O₃. It is a derivative of phenylacetic acid (a compound with a benzene ring and a carboxylic acid group attached to a methylene group), where: - A methoxy group (–OCH₃) is attached at the 3rd position of the benzene ring. - A methyl group (–CH₃) is attached at the 4th position of the benzene ring. - A carboxylic acid group (–COOH) is attached to the phenyl ring (the benzene ring is connected to the acetic acid chain). --- ### Key Properties - Structure: It is a substituted aromatic carboxylic acid with functional groups that can participate in various chemical reactions. - Polarity: The compound is polar due to the presence of the carboxylic acid and methoxy groups. - Solubility: It may have limited solubility in water but can dissolve in organic solvents like ethanol, acetone, or dichloromethane. --- ### Potential Applications 1. Pharmaceutical Research: - It may be used as a precursor or intermediate in the synthesis of drugs. - The presence of multiple functional groups (carboxylic acid, methoxy, methyl) suggests it could be useful in drug design, especially for molecules targeting proteins or enzymes with specific binding sites. 2. Agrochemicals: - Compounds with aromatic rings and carboxylic acid groups are often used in herbicides or pesticides. - This compound could be explored for its herbicidal or insecticidal activity. 3. Material Science: - The methoxy and methyl groups may confer stability or reactivity in polymer synthesis. - It could be a building block for functional materials or coatings. 4. Synthetic Chemistry: - It may serve as a starting material for the synthesis of more complex molecules, including heterocycles or derivatives. --- ### Research and Development If you're working in organic chemistry, pharmaceutical chemistry, or agrochemical development, this compound could be of interest. It may require synthetic methods involving: - Friedel-Crafts alkylation or acylation for introducing the methyl or acyl groups. - Electrophilic substitution reactions for adding the methoxy group (via Friedel-Crafts methylation or methylation via a directing group). - Carboxylic acid derivatization (e.g., esterification, amide formation) for functional group modification. --- ### Conclusion 3-Methoxy-4-methylphenylacetic acid is an interesting compound with potential applications in pharmaceuticals, agrochemicals, and materials science. Its structure provides a platform for further chemical modification and functionalization. If you're working with this compound, you may want to explore its synthetic pathways, reactivity, and potential biological activity. Would you like help with synthesis methods, characterization techniques (like NMR, MS, or X-ray crystallography), or potential biological assays for this compound?